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Compound of Interest

Compound Name: AN-12-H5 intermediate-2

Cat. No.: B1463255

Disclaimer: Publicly available spectroscopic data for a compound specifically designated "AN-
12-H5 intermediate-2" could not be located. The following guide provides a representative
template for the presentation of such data, intended for researchers, scientists, and drug
development professionals. All data and specific protocols herein are illustrative examples.

Introduction

The structural elucidation of novel chemical intermediates is a cornerstone of modern drug
discovery and development. Spectroscopic techniques such as Nuclear Magnetic Resonance
(NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide essential,
complementary information to confirm the identity, purity, and structure of newly synthesized
molecules. This document outlines the typical spectroscopic data and methodologies for the
characterization of a hypothetical intermediate, designated here as AN-12-H5 intermediate-2.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for AN-12-H5
intermediate-2.

Nuclear Magnetic Resonance (NMR) Data

Table 1: *H NMR Spectroscopic Data for AN-12-H5 intermediate-2 (Example) Solvent: CDCls,
Frequency: 400 MHz
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. . Coupling
Chemical Shift o . .
Multiplicity Integration Constant (J) Assignment
(3) ppm
Hz
7.85 d 2H 8.2 Ar-H
7.42 d 2H 8.2 Ar-H
4.21 q 2H 7.1 -CH2-CHs
2.50 S 3H - Ar-CHs
1.25 t 3H 7.1 -CH2-CHs

Table 2: 13C NMR Spectroscopic Data for AN-12-H5 intermediate-2 (Example) Solvent: CDCls,
Frequency: 100 MHz

Chemical Shift (8) ppm Assighment
165.4 C=0

144.2 Ar-C

130.1 Ar-C

129.5 Ar-CH

128.8 Ar-CH

60.9 -CH2-

21.6 Ar-CHs

14.3 -CHs

Mass Spectrometry (MS) Data

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for AN-12-H5 intermediate-2
(Example) lonization Mode: Electrospray lonization (ESI+)
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lon Calculated m/z Found m/z
[M+H]* 179.0965 179.0961
[M+Na]* 201.0784 201.0780

Infrared (IR) Spectroscopy Data

Table 4: IR Absorption Data for AN-12-H5 intermediate-2 (Example) Sample Preparation: Thin

Film
Wavenumber (cm—?) Intensity Assignment
3050 Medium, Sharp Aromatic C-H Stretch
2980 Medium, Sharp Aliphatic C-H Stretch
1715 Strong, Sharp C=0 (Ester) Stretch
1610 Medium, Sharp Aromatic C=C Stretch
1275 Strong, Sharp C-O (Ester) Stretch

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings.

NMR Spectroscopy

NMR spectra were acquired on a 400 MHz spectrometer. The sample was dissolved in
deuterated chloroform (CDCls) containing 0.03% tetramethylsilane (TMS) as an internal
standard. For *H NMR, 16 scans were accumulated. For 3C NMR, 1024 scans were
accumulated. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Mass Spectrometry

High-resolution mass spectra were obtained using a Time-of-Flight (TOF) mass spectrometer
equipped with an electrospray ionization (ESI) source. The sample was dissolved in methanol
and introduced via direct infusion. The instrument was operated in positive ion mode, and data
was acquired over a mass range of m/z 50-500.
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Infrared (IR) Spectroscopy

IR spectra were recorded on a Fourier Transform Infrared (FT-IR) spectrometer. A small
amount of the neat sample was placed between two sodium chloride (NaCl) plates to create a
thin film. The spectrum was recorded from 4000 to 600 cm~* with a resolution of 4 cm~2.

Visualization of Analytical Workflow

The logical flow of spectroscopic analysis ensures a comprehensive structural elucidation of a

chemical intermediate.
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Caption: Workflow for the spectroscopic identification of a novel chemical intermediate.
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 To cite this document: BenchChem. [Spectroscopic Analysis of Chemical Intermediates: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1463255#an-12-h5-intermediate-2-spectroscopic-
data-nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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